Cas no 224321-69-1 (6-METHOXYISOQUINOLINE-3-CARBOXYLIC ACID)

• Product Name: 6-METHOXYISOQUINOLINE-3-CARBOXYLIC ACID
• CAS No: 224321-69-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4641474
• Update Time: 2025-10-22

6-METHOXYISOQUINOLINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyisoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 6-methoxy-
• 6-METHOXYISOQUINOLINE-3-CARBOXYLIC ACID

• Inchi： 1S/C11H9NO3/c1-15-9-3-2-7-6-12-10(11(13)14)5-8(7)4-9/h2-6H,1H3,(H,13,14)
• InChI Key： SFEQSLNFFNHBJP-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C=C2)C=C(C(O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 6-METHOXYISOQUINOLINE-3-CARBOXYLIC ACID

Comprehensive Overview of 6-Methoxyisoquinoline-3-carboxylic Acid (CAS No. 224321-69-1)

6-Methoxyisoquinoline-3-carboxylic acid (CAS No. 224321-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its methoxy-substituted isoquinoline core, serves as a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the carboxylic acid functional group at the 3-position, make it a versatile building block for drug discovery and development.

The growing interest in 6-methoxyisoquinoline derivatives is driven by their potential applications in targeting neurological disorders and inflammatory pathways. Researchers are particularly focused on its role in modulating enzyme inhibition and receptor binding, which aligns with current trends in precision medicine. Recent studies highlight its relevance in neuroprotective agents, a hot topic in 2024 due to the rising global prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, CAS 224321-69-1 is valued for its compatibility with cross-coupling reactions and amide bond formation. These properties are frequently searched by chemists exploring green chemistry alternatives or catalytic methods—key focus areas in sustainable pharmaceutical manufacturing. The compound's solubility profile and stability under physiological conditions also make it suitable for prodrug design, another trending subject in drug delivery optimization.

Analytical characterization of 6-methoxyisoquinoline-3-carboxylic acid typically involves advanced techniques such as HPLC purity analysis and mass spectrometry, addressing common queries about quality control in fine chemical production. The compound's UV absorption properties further contribute to its utility in fluorescence-based assays, a technique gaining traction in high-throughput screening platforms.

In the context of structure-activity relationship (SAR) studies, this molecule's planar aromatic system and hydrogen-bonding capacity are frequently investigated features. These structural attributes correlate with emerging research on small molecule-protein interactions, a subject dominating recent publications in medicinal chemistry journals. The 3-carboxyl group specifically enables diverse molecular modifications, answering frequent search queries about functional group interconversion strategies.

Commercial availability of 224321-69-1 meets the demand from laboratories focusing on heterocyclic compound libraries for drug screening—a rapidly expanding market segment. Current Good Manufacturing Practice (cGMP) grade offerings address the pharmaceutical industry's need for regulatory-compliant intermediates, while research-grade material supports academic investigations into isoquinoline pharmacology.

Environmental and safety profiles of 6-methoxyisoquinoline-3-carboxylic acid are frequently searched topics, reflecting the chemical industry's emphasis on EHS compliance. The compound's biodegradation potential and ecotoxicological data are increasingly documented to meet REACH regulations requirements—a crucial consideration for European market access.

Future research directions for CAS 224321-69-1 may explore its utility in metal-organic frameworks (MOFs) for catalytic applications or as a ligand in coordination chemistry. These applications align with nanotechnology trends and answer growing search volumes for multifunctional organic linkers. The compound's crystalline properties also make it interesting for X-ray diffraction studies of molecular packing.

In summary, 6-Methoxyisoquinoline-3-carboxylic acid represents a multifaceted compound with expanding applications across medicinal chemistry, materials science, and analytical technology. Its structural versatility and pharmacological relevance ensure continued interest from both industrial and academic research communities, positioning it as a valuable entity in contemporary chemical research.